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Compound of Interest

Compound Name: Butyl acrylate

Cat. No.: B089632 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with Butyl
acrylate. Adherence to these procedures is critical for ensuring personnel safety and

operational integrity.

Butyl acrylate is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1] It may also trigger allergic skin reactions.[1] Understanding and implementing

proper handling, storage, and disposal protocols are paramount to mitigating these risks.

Operational Plan: From Preparation to
Experimentation
1. Engineering Controls and Ventilation:

Always handle Butyl acrylate in a well-ventilated area.[1]

Utilize a chemical fume hood or a local exhaust ventilation system to minimize vapor

accumulation.[1]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[2][3]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles and a face shield where splashing

is a potential hazard.[4]

Skin Protection:

Wear chemical-resistant gloves. Recommended materials include butyl rubber, nitrile, or

neoprene.[1][5] Consult the glove manufacturer's specifications for breakthrough times

and permeation rates.

Don chemically resistant aprons or other impervious clothing to prevent skin contact.[5]

Respiratory Protection: In situations with high vapor concentrations or inadequate ventilation,

use a NIOSH-approved respirator with organic vapor cartridges.[1]

3. Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[4]

Do not breathe in vapors or mists.[4]

Keep containers tightly closed when not in use.[2][4]

Use only non-sparking tools to prevent ignition.[2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4] No smoking in

the handling area.[4]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety data for Butyl
acrylate.
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Property Value Source(s)

Exposure Limits

ACGIH TLV-TWA 2 ppm [2]

NIOSH REL (10-hr TWA) 10 ppm [6]

Flammability

Flash Point 39 °C (102.2 °F) - Closed Cup [2]

Flammable Limits in Air 1.5% to 9.9% by volume [2]

Autoignition Temperature 284 °C (543.2 °F) [2]

Physical Properties

Boiling Point 145 °C (293 °F) [7]

Melting Point -64 °C (-83.2 °F) [7]

log Pow (Water Partition

Coefficient)
2.38 [4][7]

Emergency Procedures
In Case of Exposure:
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Exposure Route First Aid Measures

Inhalation

Immediately move the affected person to fresh

air.[2][8] If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected skin area thoroughly with

soap and water.[2] If irritation or a rash

develops, seek medical attention.[2]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing.[4] Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[5] If the person is

conscious, have them drink one or two glasses

of water. Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

In Case of a Spill or Leak:

Evacuate: Immediately evacuate all non-essential personnel from the area.[4]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot

surfaces).[4][6]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: For small spills, absorb the material with a non-combustible absorbent such as

sand, earth, or vermiculite.[2][6] For large spills, dike the area to prevent spreading.[2]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[2][4]
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Disposal Plan
Waste Characterization: Butyl acrylate waste is considered hazardous waste.

Disposal Method: The recommended method of disposal is incineration in a licensed

hazardous waste facility.[2][4]

Container Management: Do not reuse empty containers as they may retain product residue.

[2] Handle uncleaned containers in the same manner as the product itself.[2]

Regulatory Compliance: All disposal activities must be in accordance with federal, state, and

local regulations.[2][4] Do not allow Butyl acrylate to enter sewers or waterways.[2]

Workflow for Safe Handling of Butyl Acrylate

Preparation Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Handling in Fume Hood

Experimentation

Spill Occurs

Collect Waste

Follow Emergency Procedures

Decontaminate Work Area Dispose of Waste
(Follow Guidelines) End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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